Cas no 1507291-12-4 (3-cycloheptylmorpholine)

• Product Name: 3-cycloheptylmorpholine
• CAS No: 1507291-12-4
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 6483852
• PubChem ID: 54058202
• Update Time: 2025-08-05

3-cycloheptylmorpholine Chemical and Physical Properties

Names and Identifiers

• 3-cycloheptylmorpholine
• Morpholine, 3-cycloheptyl-

• Inchi： 1S/C11H21NO/c1-2-4-6-10(5-3-1)11-9-13-8-7-12-11/h10-12H,1-9H2
• InChI Key： SYEMRUWMXGITQZ-UHFFFAOYSA-N
• SMILES： N1CCOCC1C1CCCCCC1

Experimental Properties

• Density: 0.957±0.06 g/cm3(Predicted)
• Boiling Point: 277.2±15.0 °C(Predicted)
• pka: 8.85±0.40(Predicted)

Additional information on 3-cycloheptylmorpholine

3-Cycloheptylmorpholine: A Comprehensive Overview

3-Cycloheptylmorpholine, also known by its CAS number CAS No. 1507291-12-4, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the morpholine family, which is a class of heterocyclic amines with a six-membered ring containing one oxygen atom and one nitrogen atom. The presence of the cycloheptyl group in the 3-position of the morpholine ring imparts distinct characteristics to this compound, making it a subject of interest for researchers and industry professionals alike.

The chemical structure of 3-cycloheptylmorpholine consists of a morpholine ring fused with a cycloheptyl group. This combination results in a molecule with both rigid and flexible structural elements, which can influence its reactivity, solubility, and stability. Recent studies have highlighted the importance of such structural features in determining the compound's behavior in different chemical environments. For instance, the cycloheptyl group introduces steric hindrance, which can affect the compound's ability to form hydrogen bonds or participate in other intermolecular interactions.

In terms of physical properties, 3-cycloheptylmorpholine is typically a white crystalline solid with a melting point around 85°C. Its solubility in organic solvents such as dichloromethane and THF is relatively high, making it suitable for use in various organic reactions. The compound is also known for its moderate stability under standard conditions, though it may degrade under harsh acidic or basic conditions. These properties make it a valuable component in synthetic chemistry, particularly in the synthesis of complex molecules and pharmaceutical agents.

The synthesis of 3-cycloheptylmorpholine involves several steps, including the formation of the morpholine ring and subsequent alkylation or coupling reactions to introduce the cycloheptyl group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact. For example, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the cycloheptyl-morpholine linkage with high precision.

3-Cycloheptylmorpholine has found applications in diverse areas, including pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, this compound serves as an intermediate in the synthesis of bioactive molecules with potential therapeutic effects. For instance, it has been used as a building block for developing antiviral agents and anticancer drugs due to its ability to interact with biological targets such as enzymes and receptors.

In agrochemicals, 3-cycloheptylmorpholine has been investigated for its role as a fungicide or herbicide precursor. Its structural versatility allows for modifications that enhance its bioavailability and efficacy against various plant pathogens. Recent studies have focused on optimizing its delivery systems to improve agricultural outcomes while minimizing environmental risks.

The use of CAS No. 1507291-12-4 extends beyond traditional chemical applications into advanced materials science. Researchers have explored its potential as a precursor for polymer synthesis or as an additive in polymer blends to enhance mechanical properties. The compound's ability to form stable networks through hydrogen bonding makes it an attractive candidate for developing high-performance materials.

In conclusion, 3-cycloheptylmorpholine, identified by its CAS number CAS No. 1507291-12-4, is a versatile compound with significant potential across multiple industries. Its unique chemical structure, favorable physical properties, and diverse applications position it as an important molecule in contemporary research and development efforts. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is likely to play an increasingly prominent role in advancing scientific and technological frontiers.